Cas no 2640958-64-9 (2-cyclopropyl-4-[4-(2,5-dimethylphenyl)piperazin-1-yl]pyrimidine)

• Product Name: 2-cyclopropyl-4-[4-(2,5-dimethylphenyl)piperazin-1-yl]pyrimidine
• CAS No: 2640958-64-9
• MF: C₁₉H₂₄N₄
• MW: 308.420663833618
• CID: 5317758
• PubChem ID: 155800414
• Update Time: 2025-10-29

2-cyclopropyl-4-[4-(2,5-dimethylphenyl)piperazin-1-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• F6755-0607
• 2640958-64-9
• AKOS040724913
• 2-cyclopropyl-4-[4-(2,5-dimethylphenyl)piperazin-1-yl]pyrimidine
• 2-Cyclopropyl-4-[4-(2,5-dimethylphenyl)-1-piperazinyl]pyrimidine

• Inchi： 1S/C19H24N4/c1-14-3-4-15(2)17(13-14)22-9-11-23(12-10-22)18-7-8-20-19(21-18)16-5-6-16/h3-4,7-8,13,16H,5-6,9-12H2,1-2H3
• InChI Key： WCULPOGBCVOVNZ-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC=CC(N2CCN(C3=CC(C)=CC=C3C)CC2)=N1

Computed Properties

• Exact Mass: 308.20009678g/mol
• Monoisotopic Mass: 308.20009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.168±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 492.2±45.0 °C(Predicted)
• pka: 8.02±0.31(Predicted)

Additional information on 2-cyclopropyl-4-[4-(2,5-dimethylphenyl)piperazin-1-yl]pyrimidine

Exploring the Potential of 2-cyclopropyl-4-[4-(2,5-dimethylphenyl)piperazin-1-yl]pyrimidine (CAS No. 2640958-64-9) in Modern Research

In the ever-evolving landscape of pharmaceutical and chemical research, 2-cyclopropyl-4-[4-(2,5-dimethylphenyl)piperazin-1-yl]pyrimidine (CAS No. 2640958-64-9) has emerged as a compound of significant interest. This pyrimidine derivative, characterized by its unique cyclopropyl and piperazine moieties, has garnered attention for its potential applications in drug discovery and molecular biology. Researchers are particularly intrigued by its structural complexity, which offers a versatile scaffold for designing novel bioactive molecules.

The compound's 2,5-dimethylphenyl group and piperazin-1-yl linkage contribute to its distinct physicochemical properties, making it a candidate for targeting specific biological pathways. Recent studies have explored its interactions with G-protein-coupled receptors (GPCRs), a hot topic in pharmacology due to their role in treating neurological and metabolic disorders. As the demand for small-molecule modulators grows, 2640958-64-9 stands out as a promising lead compound.

One of the most searched questions in the field is: "How do piperazine derivatives enhance drug bioavailability?" This compound provides a compelling case study. Its piperazine ring improves solubility and membrane permeability, addressing a common challenge in drug development. Additionally, the cyclopropyl group's steric effects may influence binding affinity, a subject of ongoing computational and experimental research.

From an SEO perspective, terms like "pyrimidine-based drug design" and "CAS 2640958-64-9 applications" are trending among researchers. The compound's potential in central nervous system (CNS) drug development aligns with current interests in neurodegenerative diseases, such as Alzheimer's and Parkinson's. Its structural features also resonate with the growing focus on fragment-based drug discovery (FBDD), a technique gaining traction in high-throughput screening.

Environmental and synthetic considerations are another hotspot. The compound's stability under physiological conditions and its green chemistry synthesis routes are frequently discussed in academic forums. Researchers are investigating whether 2-cyclopropyl-4-[4-(2,5-dimethylphenyl)piperazin-1-yl]pyrimidine can be synthesized using catalytic methods to reduce waste, a priority in sustainable pharmaceutical manufacturing.

In conclusion, CAS No. 2640958-64-9 represents a fascinating intersection of chemistry and biology. Its multifaceted applications—from GPCR modulation to CNS therapeutics—make it a valuable subject for future research. As the scientific community continues to explore its potential, this compound may well become a cornerstone in next-generation drug development.